Cas no 2227685-71-2 (rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol
• CAS No: 2227685-71-2
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5891390
• PubChem ID: 165525138
• Update Time: 2025-11-01

rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol
• rac-(1R,2S)-2-[(3-methylcyclobutyl)methyl]cyclopentan-1-ol
• 2227685-71-2
• EN300-1636809

• Inchi： 1S/C11H20O/c1-8-5-9(6-8)7-10-3-2-4-11(10)12/h8-12H,2-7H2,1H3/t8?,9?,10-,11+/m0/s1
• InChI Key： HSZNQQQENMLHPP-WFBLGPOFSA-N
• SMILES： O[C@@H]1CCC[C@H]1CC1CC(C)C1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol

Introduction to rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol (CAS No. 2227685-71-2)

rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol is a meticulously crafted chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 2227685-71-2, this molecule represents a sophisticated blend of cycloalkyl and cyclohexane frameworks, making it a subject of intense interest for researchers exploring novel pharmacophores. The stereochemistry defined by the (1R,2S) configuration and the presence of a 3-methylcyclobutyl substituent contribute to its unique structural and functional properties, which are being leveraged in cutting-edge drug discovery initiatives.

The compound’s structure, characterized by a methylcyclopentane backbone and an alcohol functional group at the 1-position, positions it as a versatile intermediate in organic synthesis. Its dual functionality—combining a rigid cycloalkyl ring with a reactive alcohol moiety—makes it particularly valuable for constructing complex molecular architectures. This inherent flexibility has been exploited in the development of potential therapeutic agents targeting various biological pathways.

In recent years, the pharmaceutical industry has placed increasing emphasis on chirality-driven drug design, recognizing that subtle differences in molecular geometry can profoundly impact biological activity. The (1R,2S) stereochemistry of rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol is no exception. Studies have demonstrated that such stereoisomers can exhibit distinct pharmacological profiles, making them promising candidates for further investigation. Researchers are particularly interested in how the spatial arrangement of atoms influences interactions with biological targets, such as enzymes and receptors.

The 3-methylcyclobutyl group appended to the molecule introduces additional steric and electronic complexity, which can modulate reactivity and binding affinity. This feature has been strategically incorporated into several research projects aimed at developing novel bioactive molecules. For instance, modifications to this moiety have been explored to enhance solubility or improve metabolic stability, key factors in drug candidate optimization.

Advances in synthetic methodologies have enabled more efficient access to complex chiral molecules like rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol. Techniques such as asymmetric hydrogenation and chiral resolution have become indispensable tools in constructing enantiomerically pure forms of this compound. These advancements not only streamline production but also allow for rigorous evaluation of its potential therapeutic applications.

The compound’s relevance extends beyond its structural novelty; it serves as a building block for more elaborate derivatives. Researchers are investigating its utility in generating libraries of analogs for high-throughput screening (HTS) campaigns. Such approaches aim to identify lead compounds with enhanced efficacy and reduced side effects. The alcohol functionality at the 1-position provides a handle for further derivatization via esterification or etherification, expanding its synthetic utility.

Emerging research suggests that derivatives of rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol may exhibit interesting biological activities. Preliminary studies have hinted at potential interactions with lipid metabolism pathways, prompted by the structural resemblance to natural products known to modulate these processes. Additionally, the compound’s ability to engage with specific enzymes or receptors is being explored through computational modeling and experimental validation.

The synthesis of chiral compounds like rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol also underscores the importance of sustainable chemistry practices. Modern drug discovery increasingly prioritizes green chemistry principles, favoring processes that minimize waste and energy consumption. Innovations in catalysis and solvent systems are being integrated into synthetic routes to align with these goals while maintaining high yields and enantiomeric purity.

In conclusion, rac-(1R,2S)-2-(3-methylcyclobutyl)methylcyclopentan-1-ol (CAS No. 2227685-71-2) exemplifies the intersection of structural complexity and functional diversity in medicinal chemistry. Its unique stereochemical features and synthetic accessibility position it as a valuable asset in ongoing efforts to develop innovative therapeutic agents. As research progresses, this compound is poised to contribute significantly to our understanding of molecular interactions and their implications for human health.